Cas no 2172531-73-4 (tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate
• CAS No: 2172531-73-4
• MF: C₁₅H₂₁FN₂O₃
• MW: 296.337247610092
• CID: 5569261
• PubChem ID: 165594914
• Update Time: 2025-06-10

tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[amino(2-fluorophenyl)methyl]-3-hydroxyazetidine-1-carboxylate
• EN300-1638189
• 2172531-73-4
• tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C15H21FN2O3/c1-14(2,3)21-13(19)18-8-15(20,9-18)12(17)10-6-4-5-7-11(10)16/h4-7,12,20H,8-9,17H2,1-3H3
• InChI Key： ZHFVHKGQGJPGLL-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1(CN(C(=O)OC(C)(C)C)C1)O)N

Computed Properties

• Exact Mass: 296.15362070g/mol
• Monoisotopic Mass: 296.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate

Comprehensive Overview of tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172531-73-4)

The compound tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172531-73-4) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This molecule, characterized by its unique azetidine ring and fluorophenyl moiety, is a key intermediate in the synthesis of bioactive compounds. Its structural complexity and functional groups make it a valuable building block for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In recent years, the demand for fluorinated compounds like tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate has surged due to their enhanced metabolic stability and bioavailability. Researchers are increasingly exploring its potential in targeted drug delivery systems and precision medicine, aligning with the growing trend of personalized healthcare. The presence of the fluoro group in the aromatic ring is particularly noteworthy, as it often improves binding affinity to biological targets, a feature highly sought after in GPCR (G-protein-coupled receptor) modulation.

The synthesis of tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate involves multi-step organic reactions, including Boc protection and asymmetric hydroxylation. These processes are critical for achieving high enantiomeric purity, a requirement for pharmaceutical applications. The compound’s CAS No. 2172531-73-4 serves as a unique identifier in chemical databases, facilitating its traceability in patent literature and regulatory submissions. Its role as a precursor in the synthesis of small molecule APIs (Active Pharmaceutical Ingredients) underscores its industrial relevance.

From an environmental and sustainability perspective, the pharmaceutical industry is keen on optimizing the synthesis of such intermediates to reduce waste and energy consumption. Green chemistry principles are being applied to improve the efficiency of producing tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate, addressing concerns about carbon footprint and solvent use. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods ensure the structural integrity and purity of the material, which is crucial for its application in preclinical studies. The hydroxyazetidine moiety, in particular, is a subject of interest due to its conformational rigidity, which can influence the pharmacokinetic properties of derived drugs.

In the context of drug repurposing and combinatorial chemistry, tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate offers versatile reactivity. Its amino and hydroxy functional groups allow for further derivatization, enabling the creation of diverse chemical libraries. This adaptability is vital for high-throughput screening campaigns aimed at identifying novel therapeutic candidates for diseases such as neurodegenerative disorders and autoimmune conditions.

The compound’s stability under various pH conditions and its solubility profile are also critical factors in formulation development. Researchers are investigating its compatibility with lipid-based delivery systems and nanocarriers, which are trending topics in nanomedicine. Such innovations could enhance the compound’s utility in treating blood-brain barrier (BBB)-penetrant targets, a major challenge in CNS drug development.

In summary, tert-butyl 3-amino(2-fluorophenyl)methyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172531-73-4) represents a cutting-edge intermediate with broad applications in modern drug discovery. Its structural features, synthetic versatility, and alignment with sustainable chemistry trends make it a focal point for both academic and industrial research. As the pharmaceutical landscape evolves, this compound is poised to play a pivotal role in the development of next-generation therapeutics.